Cas no 4877-08-1 (PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER)

4877-08-1 structure
Product name:PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER
- Ethyl p-tolyl phosphate
- SCHEMBL3294100
- 4877-08-1
- UBSNERLLCAIDQQ-UHFFFAOYSA-N
- Phosphoric acid, diethyl 4-methylphenyl ester
- Diethyl 4-methylphenyl phosphate
- Diethyl p-tolyl phosphate
-
- Inchi: InChI=1S/C11H17O4P/c1-4-13-16(12,14-5-2)15-11-8-6-10(3)7-9-11/h6-9H,4-5H2,1-3H3
- InChI Key: UBSNERLLCAIDQQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 215.04732
- Monoisotopic Mass: 215.04732
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.6
Experimental Properties
- Boiling Point: 315.6°C at 760 mmHg
- Flash Point: 144.7°C
- PSA: 65.57000
- LogP: 2.51070
PHOSPHORIC ACID, DIETHYL 4-METHYLPHENYL ESTER Related Literature
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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